Cas no 894010-79-8 (N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894010-79-8
• MF: C₁₈H₁₇ClN₄OS₂
• MW: 404.936779737473
• CID: 5511861
• Update Time: 2025-06-09

N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H17ClN4OS2/c1-10-13(19)5-4-6-14(10)21-16(24)9-25-17-8-7-15(22-23-17)18-11(2)20-12(3)26-18/h4-8H,9H2,1-3H3,(H,21,24)
• InChI Key： GMVPAQNZLQQJJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)CSC1=NN=C(C2SC(C)=NC=2C)C=C1

Additional information on N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

N-(3-Chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894010-79-8): A Comprehensive Overview

N-(3-Chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894010-79-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known as thiazole derivatives. The unique structural features of this compound, including the presence of a thiazole ring and a pyridazine scaffold, contribute to its diverse biological activities and pharmacological properties.

The chemical structure of N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide is characterized by a complex arrangement of functional groups. The thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its biological activity and has been extensively studied in various medicinal applications. The pyridazine scaffold, a six-membered heterocyclic ring with two nitrogen atoms, further enhances the compound's pharmacological profile by providing additional points of interaction with biological targets.

Recent research has highlighted the potential of N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide have also been studied to evaluate its suitability for clinical development. Initial findings suggest that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the biological activity and mechanism of action of N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide, researchers have employed a range of in vitro and in vivo models. For instance, cell-based assays have been used to assess the compound's ability to inhibit specific enzymes or receptors involved in disease pathways. Animal models have also been utilized to evaluate the efficacy and safety of this compound in more complex biological systems.

One notable study published in the Journal of Medicinal Chemistry reported that N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-y lsulfanyl}acetamide exhibited significant antitumor activity in xenograft models of human breast cancer. The researchers found that treatment with this compound led to a marked reduction in tumor size and weight without causing significant toxicity to normal tissues. These findings provide strong preclinical evidence supporting the potential therapeutic value of this compound.

In conclusion, N-(3-chloro-2-methylphenyl)-2-{6-(2,4-dimethyl -1 , 3 -th i az ol - 5 - y l ) p y r i d az i n - 3 - y l s u l f an y l }a c e t am i d e (CAS No. 894010 -79 -8 ) is a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel drug for treating inflammatory diseases and cancer. Ongoing research is expected to provide more insights into its mechanisms of action and clinical potential.